3-Aminosulfonyl-4-fluoro-5-methylnitrobenzene

• Molecular Formula: C7H7FN2O4S
• Molecular Weight: 234.21 g/mol
• IUPAC Name: 2-fluoro-3-methyl-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C7H7FN2O4S/c1-4-2-5(10(11)12)3-6(7(4)8)15(9,13)14/h2-3H,1H3,(H2,9,13,14)
• InChI Key: NUWLRVYDHLUGFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)S(=O)(=O)N)[N+](=O)[O-]

Description

3-Aminosulfonyl-4-fluoro-5-methylnitrobenzene is a useful research compound. Its molecular formula is C7H7FN2O4S and its molecular weight is 234.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The resulting oily residue of compound 26 was taken up in ethyl acetate (100 mL) and stirred with ammonium hydroxide (100 mL, 30% aqueous solution) overnight at room temperature. After the ethyl acetate layer was separated, the aqueous layer was extracted with ethyl acetate (2×50 mL). The organic layers were combined, dried over anhydrous sodium sulfate and the solvent was removed under vacuum. The dark oily residue was chromatographed (silica gel, hexanes then 10%, 20%, up to 50% ethyl acetate in hexanes to afford 3-aminosulfonyl-4-fluoro-5-methylnitrobenzene (27). LCMS: purity: 89%; MS (m/z): 235 (MH+).